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Get Quote

A detailed examination for researchers and drug development professionals on the differential

effects of ergocalciferol (Vitamin D2) and cholecalciferol (Vitamin D3) on the human and rodent

transcriptomes.

Ergocalciferol (Vitamin D2) and cholecalciferol (Vitamin D3) have long been considered

functionally equivalent in their physiological roles. However, emerging evidence from

transcriptomic studies reveals distinct effects on gene expression, suggesting unique biological

activities for each form. This guide provides a comprehensive comparison of their differential

impacts, supported by experimental data, to inform research and therapeutic development.

Quantitative Comparison of Gene Expression
Recent studies utilizing microarray and RNA-sequencing technologies have quantified the

differential effects of Vitamin D2 and D3 on gene expression in various models. While both

forms regulate a common set of genes, a significant portion of their transcriptional influence is

unique.
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Study
Model

Time Point
Vitamin D2
Regulated
Genes

Vitamin D3
Regulated
Genes

Overlappin
g Genes

Key
Findings

Human

Whole Blood

(in vivo)[1]

12 weeks

Down-

regulated:

28% unique

Down-

regulated:

59% unique

Down-

regulated:

13% common

Vitamin D3

supplementat

ion led to a

broader

downregulati

on of genes,

particularly

those

involved in

innate and

adaptive

immunity,

suggesting a

shift towards

a more

tolerogenic

state. Vitamin

D3 uniquely

stimulated

genes

associated

with type I

and type II

interferon

activity.[1]

Rat

Oligodendroc

yte Precursor

Cells (in vitro)

[2]

24 hours 574 genes 1272 genes Most genes

regulated by

D2 were also

regulated by

D3.[2]

Vitamin D3

demonstrated

a more potent

and rapid

effect on

gene

expression,

influencing a
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substantially

larger

number of

genes at the

earlier time

point. D3-

repressed

genes were

enriched for

transcription

factors and

the Notch

pathway,

while D3-

induced

genes were

associated

with the Ras

pathway.[2][3]

Human

Peripheral

Blood

Mononuclear

Cells (in vitro)

[4]

24 hours ~300 genes

(at 1000 nM)

~300 genes

(at 1000 nM)

High degree

of overlap at

saturating

concentration

s

At supra-

physiological

concentration

s, both D2

and D3

regulated a

comparable

number and

identity of

target genes.

However,

their potency

differed, with

the active

form of D3

(1,25(OH)₂D₃

) being

approximatel
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y 640-fold

more potent

than

25(OH)D2

and

25(OH)D3.[4]

Signaling and Metabolic Pathways
The genomic actions of both Vitamin D2 and D3 are primarily mediated through the Vitamin D

Receptor (VDR). Upon entering the target cell, these prohormones are metabolized into their

active forms, which then bind to the VDR. This complex subsequently heterodimerizes with the

Retinoid X Receptor (RXR) and binds to Vitamin D Response Elements (VDREs) on the DNA,

thereby modulating the transcription of target genes.[5][6] Differences in their metabolism and

binding affinity to Vitamin D Binding Protein (DBP) may contribute to their differential effects on

gene expression.[1][7][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Frontiers | Vitamins D2 and D3 Have Overlapping But Different Effects on the Human
Immune System Revealed Through Analysis of the Blood Transcriptome [frontiersin.org]

2. Vitamins D3 and D2 have marked but different global effects on gene expression in a rat
oligodendrocyte precursor cell line - PMC [pmc.ncbi.nlm.nih.gov]

3. researchgate.net [researchgate.net]

4. Frontiers | Gene-Regulatory Potential of 25-Hydroxyvitamin D3 and D2 [frontiersin.org]

5. mdpi.com [mdpi.com]

6. mdpi.com [mdpi.com]

7. Vitamins D2 and D3 Have Overlapping But Different Effects on the Human Immune
System Revealed Through Analysis of the Blood Transcriptome - PMC
[pmc.ncbi.nlm.nih.gov]

8. Differential Responses to Vitamin D2 and Vitamin D3 Are Associated With Variations in
Free 25-Hydroxyvitamin D - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Vitamin D2 vs. D3: A Comparative Analysis of Their
Influence on Gene Expression]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15543494/docs#vitamin-d2-vs-d3-a-comparative-
analysis-of-their-influence-on-gene-expression]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b15543494?utm_src=pdf-custom-synthesis#bc-rfq
https://www.frontiersin.org/journals/immunology/articles/10.3389/fimmu.2022.790444/full
https://www.frontiersin.org/journals/immunology/articles/10.3389/fimmu.2022.790444/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC7146914/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7146914/
https://www.researchgate.net/figure/Effect-of-vitamin-D2-and-D3-on-the-genes-regulated-by-differentiation-functional_fig2_340542661
https://www.frontiersin.org/journals/nutrition/articles/10.3389/fnut.2022.910601/full
https://www.mdpi.com/2073-4425/14/9/1691
https://www.mdpi.com/2073-4409/12/4/660
https://pmc.ncbi.nlm.nih.gov/articles/PMC8908317/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8908317/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8908317/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5007893/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5007893/
https://www.benchchem.com/product/b15543494/docs#vitamin-d2-vs-d3-a-comparative-analysis-of-their-influence-on-gene-expression
https://www.benchchem.com/product/b15543494/docs#vitamin-d2-vs-d3-a-comparative-analysis-of-their-influence-on-gene-expression
https://www.benchchem.com/product/b15543494/docs#vitamin-d2-vs-d3-a-comparative-analysis-of-their-influence-on-gene-expression
https://www.benchchem.com/product/b15543494/docs#vitamin-d2-vs-d3-a-comparative-analysis-of-their-influence-on-gene-expression
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15543494?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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